Cas no 2137610-50-3 (2,2-Difluoro-3-{[(furan-2-yl)methyl]sulfanyl}propanoic acid)

• Product Name: 2,2-Difluoro-3-{[(furan-2-yl)methyl]sulfanyl}propanoic acid
• CAS No: 2137610-50-3
• MF: C₈H₈F₂O₃S
• MW: 222.209128379822
• CID: 5984904
• PubChem ID: 165466504
• Update Time: 2025-05-24

2,2-Difluoro-3-{[(furan-2-yl)methyl]sulfanyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-{[(furan-2-yl)methyl]sulfanyl}propanoic acid
• EN300-789903
• 2137610-50-3
• 2,2-Difluoro-3-{[(furan-2-yl)methyl]sulfanyl}propanoic acid

• Inchi： 1S/C8H8F2O3S/c9-8(10,7(11)12)5-14-4-6-2-1-3-13-6/h1-3H,4-5H2,(H,11,12)
• InChI Key： UNBHPGOXGBKVPA-UHFFFAOYSA-N
• SMILES： S(CC1=CC=CO1)CC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 222.01622161g/mol
• Monoisotopic Mass: 222.01622161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.7Ų

Additional information on 2,2-Difluoro-3-{[(furan-2-yl)methyl]sulfanyl}propanoic acid

2,2-Difluoro-3-{[(furan-2-yl)methyl]sulfanyl}propanoic Acid (CAS No: 2137610-50-3)

The compound 2,2-Difluoro-3-{[(furan-2-yl)methyl]sulfanyl}propanoic Acid (CAS No: 2137610-50-3) is a chemically synthesized organic compound with a unique structure that combines fluorine atoms, a sulfanyl group, and a furan ring. This compound has garnered significant attention in the fields of pharmaceutical chemistry, agricultural chemistry, and material science due to its versatile functional groups and potential applications in drug design and agrochemical development.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, as fluorine atoms can significantly influence the bioavailability, metabolic stability, and binding affinity of molecules. In the case of 2,2-Difluoro-3-{[(furan-2-yl)methyl]sulfanyl}propanoic Acid, the two fluorine atoms are strategically positioned on the propane backbone, which may enhance its ability to interact with biological targets such as enzymes or receptors.

The presence of a sulfanyl group (–S–) attached to a furan ring introduces additional complexity to the molecule's structure. The sulfur atom in the sulfanyl group can participate in various chemical interactions, including hydrogen bonding and π–π interactions, which are crucial for molecular recognition in biological systems. The furan ring itself is an aromatic heterocycle that can contribute to the molecule's stability and reactivity.

Research has shown that compounds with similar structural motifs have been explored as potential inhibitors of various enzymes, such as kinases and proteases, which are key targets in the treatment of diseases like cancer and inflammatory disorders. The combination of fluorine atoms and a sulfanyl-furan moiety in this compound makes it a promising candidate for further investigation in drug discovery programs.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution reactions and coupling reactions. The use of advanced synthetic techniques, such as microwave-assisted synthesis or catalytic methods, has enabled researchers to optimize the synthesis pathway for higher yields and better purity.

Recent advancements in computational chemistry have also provided valuable insights into the properties of this compound. For instance, molecular docking studies have revealed potential binding modes of this molecule with various protein targets, suggesting its potential role as a lead compound for drug development.

In addition to its pharmaceutical applications, this compound has shown promise in agricultural chemistry as a potential herbicide or fungicide. The sulfanyl-furan moiety has been associated with bioactivity against plant pathogens, making it an attractive candidate for further exploration in agrochemical research.

The unique combination of functional groups in 2,2-Difluoro-3-{[(furan-2-yl)methyl]sulfanyl}propanoic Acid not only enhances its chemical reactivity but also opens up opportunities for further derivatization. By modifying the fluorine atoms or the sulfanyl-furan group, researchers can potentially create a library of related compounds with diverse biological activities.

In conclusion, 2,2-Difluoro-3-{[(furan-2-yl)methyl]sulfanyl}propanoic Acid (CAS No: 2137610-50-3) is a versatile compound with significant potential in various fields due to its unique structure and functional groups. Ongoing research continues to uncover new applications and mechanisms of action for this compound, making it an exciting area of study for scientists worldwide.